Cas no 2138550-03-3 (8-fluoro-3-methyl-1-(2-nitrobenzenesulfonyl)-2,3,4,5-tetrahydro-1H-1,4-benzodiazepine)

• Product Name: 8-fluoro-3-methyl-1-(2-nitrobenzenesulfonyl)-2,3,4,5-tetrahydro-1H-1,4-benzodiazepine
• CAS No: 2138550-03-3
• MF: C₁₆H₁₆FN₃O₄S
• MW: 365.37934589386
• CID: 6482219
• PubChem ID: 165494206
• Update Time: 2025-10-28

8-fluoro-3-methyl-1-(2-nitrobenzenesulfonyl)-2,3,4,5-tetrahydro-1H-1,4-benzodiazepine Chemical and Physical Properties

Names and Identifiers

• EN300-1169963
• 2138550-03-3
• 8-fluoro-3-methyl-1-(2-nitrobenzenesulfonyl)-2,3,4,5-tetrahydro-1H-1,4-benzodiazepine

• Inchi： 1S/C16H16FN3O4S/c1-11-10-19(15-8-13(17)7-6-12(15)9-18-11)25(23,24)16-5-3-2-4-14(16)20(21)22/h2-8,11,18H,9-10H2,1H3
• InChI Key： ISMURJAEHQMAQN-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1[N+](=O)[O-])(N1C2C=C(C=CC=2CNC(C)C1)F)(=O)=O

Computed Properties

• Exact Mass: 365.08455534g/mol
• Monoisotopic Mass: 365.08455534g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 2
• Complexity: 591
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 104Ų

Additional information on 8-fluoro-3-methyl-1-(2-nitrobenzenesulfonyl)-2,3,4,5-tetrahydro-1H-1,4-benzodiazepine

8-Fluoro-3-Methyl-1-(2-Nitrobenzenesulfonyl)-2,3,4,5-Tetrahydro-1H-1,4-Benzodiazepine: A Comprehensive Overview

The compound with CAS No 2138550-03-3, known as 8-fluoro-3-methyl-1-(2-nitrobenzenesulfonyl)-2,3,4,5-tetrahydro-1H-1,4-benzodiazepine, has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential pharmacological applications. This benzodiazepine derivative exhibits a complex molecular architecture that combines a fluoro substituent at the 8-position, a methyl group at the 3-position, and a 2-nitrobenzenesulfonyl moiety attached to the nitrogen atom. These structural elements contribute to its intriguing chemical properties and biological activity.

Recent studies have highlighted the importance of benzodiazepines in drug discovery, particularly for their role in modulating central nervous system (CNS) activity. The tetrahydrobenzodiazepine framework of this compound is notable for its partial saturation, which may influence its pharmacokinetic profile and receptor binding affinity. The presence of a fluorine atom at the 8-position is particularly interesting, as fluorinated compounds often exhibit enhanced stability and bioavailability compared to their non-fluorinated counterparts.

The 2-nitrobenzenesulfonyl group attached to the nitrogen atom introduces additional complexity to the molecule. This group is known to enhance the electrophilic character of the nitrogen center, potentially influencing the compound's reactivity in various chemical reactions. Furthermore, nitro groups are often associated with anti-inflammatory and antioxidant properties, which could be beneficial in therapeutic applications.

Recent research has focused on optimizing the synthesis of this compound to improve yield and purity. One promising approach involves a multi-step synthesis starting from a benzodiazepine core structure. The introduction of the fluorine atom and methyl group is typically achieved through nucleophilic substitution or alkylation reactions. The attachment of the 2-nitrobenzenesulfonyl group requires careful control of reaction conditions to ensure selective substitution at the nitrogen center.

The pharmacological properties of this compound have been extensively studied in vitro and in vivo models. Initial findings suggest that it exhibits moderate activity as an anxiolytic agent, with potential applications in treating anxiety disorders. However, further studies are needed to fully understand its mechanism of action and safety profile.

In terms of applications, this compound holds promise in several therapeutic areas. Its unique structure makes it a valuable tool for studying receptor-ligand interactions and drug design principles. Additionally, its potential as a lead compound for developing novel CNS-active drugs is currently under investigation.

In conclusion, 8-fluoro-3-methyl-1-(2-nitrobenzenesulfonyl)-2,3,4,5-tetrahydro-1H-1,4-benzodiazepine represents an exciting advancement in medicinal chemistry. Its complex structure and promising pharmacological properties make it a valuable candidate for further research and development in drug discovery.